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Compound of Interest

Compound Name: Disperse red 324

Cat. No.: B15135118

Introduction

Disperse dyes are the primary class of dyes for coloring polyester fibers due to their non-ionic
nature and ability to penetrate the fiber's hydrophobic and crystalline structure at elevated
temperatures. Disperse Red 324, an anthraquinone-based dye, is utilized in the coloration of
textiles, plastics, and cosmetics. The high-temperature (HT) dyeing method, typically
conducted at 130°C under pressure, is essential for achieving deep, vibrant shades with high
color fastness on polyester. This process swells the polyester fibers, opening the molecular
structure to allow for the effective diffusion of the disperse dye molecules into the fiber matrix.
These application notes provide a comprehensive protocol for the laboratory-scale dyeing of
polyester fabrics with Disperse Red 324.

Experimental Protocols
Materials and Equipment

e Substrate: 100% Polyester fabric, pre-scoured
o Dyestuff: Disperse Red 324
e Auxiliaries:

o Non-ionic Scouring Agent

o Dispersing Agent (e.g., sodium lignin sulfonate)
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o

Leveling Agent

o

Acetic Acid (to adjust pH)

[¢]

Sodium Hydrosulfite (Sodium Dithionite)

[e]

Sodium Hydroxide
e Equipment:
o Laboratory high-temperature dyeing machine
o Beakers and graduated cylinders
o pH meter
o Launder-Ometer (for wash fastness testing)
o Xenon arc lamp apparatus (for light fastness testing)
o Crockmeter (for rubbing fastness testing)

o Grey Scales for assessing color change and staining

Fabric Preparation (Scouring)

To ensure uniform dyeing, it is crucial to remove any impurities, oils, or sizing agents from the
polyester fabric.

Prepare a scouring bath containing 1-2 g/L of a non-ionic detergent.

Treat the fabric in this bath at 60-70°C for 15-20 minutes.

Rinse the fabric thoroughly, first with hot water and then with cold water.

Dry the fabric completely before proceeding to the dyeing stage.

High-Temperature Exhaust Dyeing Protocol

This procedure details the standard high-temperature exhaust dyeing method.
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» Dye Bath Preparation:
o Set the liquor ratio, typically between 1:10 and 1:15.

o Calculate the required amount of Disperse Red 324 (e.g., 1-3% on weight of fabric,
o.w.f.), dispersing agent, and leveling agent.

o Create a smooth paste of the Disperse Red 324 powder with a small amount of water and
the dispersing agent to prevent dye agglomeration.

o Fill the dyeing vessel with the required volume of water at approximately 60°C and add the
dispersing and leveling agents.

o Add the prepared dye paste to the bath and stir to ensure a uniform dispersion.

o Carefully adjust the pH of the dyebath to the optimal range of 4.5-5.5 using acetic acid.
e Dyeing Cycle:

o Introduce the scoured polyester fabric into the dyebath at 60°C.

o Seal the dyeing machine and begin heating.

o Raise the temperature from 60°C to 130°C at a controlled rate of approximately 2°C per
minute to ensure level dyeing.

o Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

o After the holding phase, cool the dyebath down to 70-80°C at a rate of about 2°C per
minute.

Post-Dyeing Treatment (Reduction Clearing)

Reduction clearing is a critical step to remove unfixed disperse dye from the fiber surface,
which significantly improves wash fastness and prevents crocking (rubbing off of color).

e Remove the dyed fabric from the exhausted dyebath and rinse with hot water.
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e Prepare a fresh reduction clearing bath. A typical recipe is 2 g/L Sodium Hydroxide and 2 g/L
Sodium Hydrosulfite.

» Treat the dyed fabric in this alkaline reducing bath at 70-80°C for 15-20 minutes.

 After reduction clearing, rinse the fabric thoroughly with hot water, followed by a cold water
rinse.

o Neutralize the fabric with a dilute solution of acetic acid to remove any residual alkali.
o Perform a final cold water rinse and then dry the fabric.

Data Presentation

The following tables summarize the key parameters and expected outcomes for the high-
temperature dyeing of polyester with disperse dyes like Disperse Red 324.

Table 1: Recommended Dyeing Process Parameters

Parameter Recommended Range Purpose

Swells polyester fibers for

Dyeing Temperature 130°C )
dye penetration.
o Optimal for disperse dye
pH Level 4.5-5.5 (acidic) N )
stability and exhaustion.
] ) Allows for dye diffusion and
Time at Temperature 30-60 minutes o o ]
fixation within the fiber.
_ _ Ratio of the weight of liquid to
Liquor Ratio 1:10to 1:15 ] )
the weight of fabric.
) ) Ensures level and even dye
Heating Rate Max. 2°C/min

uptake.

| Reduction Clearing | 2 g/L NaOH, 2 g/L Na2S204 | Removes surface dye to improve fastness
properties. |
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Table 2: Typical Fastness Properties of Disperse Dyes on Polyester

Fastness Property Test Method Typical Rating (1-5 Scale)
Color Fastness to Washing 1SO 105-C06 4-5
Color Fastness to Light (Xenon
ISO 105-B02 4-6
Arc)
Color Fastness to Rubbing
ISO 105-X12 4-5
(Dry)
Color Fastness to Rubbing
ISO 105-X12 34

(Wet)

| Color Fastness to Perspiration | ISO 105-E04 | 4-5 |

Note: Ratings are on a scale of 1 (poor) to 5 (excellent). Light fastness is rated on a Blue Wool
Scale of 1-8.

Mandatory Visualization

 To cite this document: BenchChem. [Application Notes: High-Temperature Dyeing of
Polyester with Disperse Red 324]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135118#high-temperature-dyeing-of-polyester-
fabrics-with-disperse-red-324]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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